molecular formula C10H18N2O3 B8798285 tert-Butyl (2-oxopiperidin-1-yl)carbamate CAS No. 1123192-34-6

tert-Butyl (2-oxopiperidin-1-yl)carbamate

Cat. No. B8798285
M. Wt: 214.26 g/mol
InChI Key: DENDVUHBILWVFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl (2-oxopiperidin-1-yl)carbamate is a useful research compound. Its molecular formula is C10H18N2O3 and its molecular weight is 214.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl (2-oxopiperidin-1-yl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl (2-oxopiperidin-1-yl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1123192-34-6

Product Name

tert-Butyl (2-oxopiperidin-1-yl)carbamate

Molecular Formula

C10H18N2O3

Molecular Weight

214.26 g/mol

IUPAC Name

tert-butyl N-(2-oxopiperidin-1-yl)carbamate

InChI

InChI=1S/C10H18N2O3/c1-10(2,3)15-9(14)11-12-7-5-4-6-8(12)13/h4-7H2,1-3H3,(H,11,14)

InChI Key

DENDVUHBILWVFL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NN1CCCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (850 mg) was added to a solution of the carbazide compound (2.03 g) in THF (30 ml) under ice-cooling. The reaction solution was stirred at the same temperature for 30 minutes and at room temperature for further 1.5 hours. Ethyl acetate and water were added to the reaction solution, and the organic layer was separated. The organic layer was sequentially washed with water and brine, dried over anhydrous magnesium sulfate and then concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (elution solvent: heptane-ethyl acetate system) to obtain 907 mg of the title compound. The property values of the compound are as follows.
Quantity
850 mg
Type
reactant
Reaction Step One
Quantity
2.03 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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